4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 2-iodobenzoate

• IUPAC Name: [4-oxo-6-(pyrimidin-2-ylsulfanylmethyl)pyran-3-yl] 2-iodobenzoate
• InChI: InChI=1S/C17H11IN2O4S/c18-13-5-2-1-4-12(13)16(22)24-15-9-23-11(8-14(15)21)10-25-17-19-6-3-7-20-17/h1-9H,10H2
• InChI Key: CRDNWDXSQVYWTR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)OC2=COC(=CC2=O)CSC3=NC=CC=N3)I
• Molecular Formula: C17H11IN2O4S
• Molecular Weight: 466.3 g/mol

Description

4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 2-iodobenzoate, also known as PTP1B inhibitor, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound has shown promising results in scientific research, particularly in the field of diabetes and obesity.

Scientific Research Applications

Discovery and Pharmacological Characterization

4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 2-iodobenzoate, also known as ML221, is a compound discovered as a functional antagonist of the apelin (APJ) receptor. The apelin/APJ system plays a crucial role in cardiovascular homeostasis and has been implicated in the pathogenesis of cardiovascular diseases. Beyond its cardiovascular implications, the apelin/APJ system is also involved in energy metabolism and gastrointestinal function. ML221 was identified through a high-throughput screening (HTS) of a vast compound collection and demonstrated potent antagonistic activity in cell-based assays. Remarkably, it showed more than 37-fold selectivity over the closely related angiotensin II type 1 (AT1) receptor. This specificity makes it a promising candidate for further investigation into its therapeutic potential, particularly in cardiovascular diseases. The development of ML221 involved detailed structure-activity relationship (SAR) studies and in vitro pharmacological characterization, highlighting its significance in medical research as a selective APJ receptor antagonist (Maloney et al., 2012).

Synthesis and Biological Evaluation

In addition to ML221, compounds related to 4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl moieties have been synthesized and evaluated for various biological activities. These activities include insecticidal and antibacterial potentials, as demonstrated by the synthesis of pyrimidine-linked pyrazole heterocyclics. These compounds were synthesized through microwave irradiative cyclocondensation and evaluated against Pseudococcidae insects for their insecticidal activity and selected microorganisms for their antibacterial potential. Such studies indicate the versatility of the core structure in generating bioactive molecules with potential applications in pest control and infection management (Deohate & Palaspagar, 2020).